Cas no 2228458-07-7 (3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine)

• Product Name: 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine
• CAS No: 2228458-07-7
• MF: C₁₀H₁₀ClF₄N
• MW: 255.639715671539
• CID: 5962141
• PubChem ID: 165655963
• Update Time: 2025-05-19

3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine
• 3-[4-chloro-2-(trifluoromethyl)phenyl]-3-fluoropropan-1-amine
• 2228458-07-7
• EN300-1941978

• Inchi： 1S/C10H10ClF4N/c11-6-1-2-7(9(12)3-4-16)8(5-6)10(13,14)15/h1-2,5,9H,3-4,16H2
• InChI Key： PUUWWIMCLKCZSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(CCN)F

Computed Properties

• Exact Mass: 255.0437897g/mol
• Monoisotopic Mass: 255.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine

Introduction to 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine (CAS No. 2228458-07-7) and Its Applications in Modern Chemical Biology

3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine, identified by the CAS number 2228458-07-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both halogenated aromatic rings and fluorinated aliphatic chains, which contribute to its distinctive reactivity and potential biological activity. The combination of chloro and trifluoromethyl substituents on the phenyl ring, along with the fluoropropan-1-amine side chain, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine are particularly noteworthy from a chemical biology perspective. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Similarly, the chloro substituents on the aromatic ring introduce electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are widely used in synthetic organic chemistry. The presence of the fluoropropan-1-amine moiety adds another layer of complexity, as fluorine atoms are known to influence both the electronic properties and pharmacokinetic profiles of molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve drug efficacy and reduce degradation. The compound 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine exemplifies this trend, as it combines multiple fluorinated or halogenated groups in a single molecular framework. This design allows for fine-tuning of its biological properties, making it a versatile tool for researchers studying enzyme inhibition, receptor binding, and other pharmacological mechanisms. Furthermore, the structural motifs present in this compound have been explored in various therapeutic areas, including oncology, immunology, and neurology.

One of the most compelling aspects of 3-4-chloro-2-(trifluoromethyl)phenyl-3-fluoropropan-1-amine is its potential as a building block for more complex drug candidates. The presence of reactive sites such as the chloro groups on the aromatic ring allows for facile functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents at specific positions on the phenyl ring, thereby expanding the chemical space available for drug discovery. Additionally, the fluoropropan-1-amine side chain can be further modified through nucleophilic substitution or other amine-reactive transformations, providing additional opportunities for structural optimization.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate protein-ligand interactions at atomic level precision. For instance, fluorine atoms can enhance binding affinity by increasing lipophilicity or by participating in specific hydrogen bonding interactions with biological targets. The compound 3-(4-chlorophenyl)-2-(trifluoromethyl)propanenitrile, a closely related molecule with a nitrile group instead of an amine functionality, has been shown to exhibit potent activity against certain enzymes implicated in cancer progression. This suggests that derivatives of 3-(4-chlorophenyl)-2-(trifluoromethyl)propanenitrile, such as our target compound with an amine group instead of a nitrile group, may also possess significant therapeutic potential.

The synthesis of 3-(4-chloro-o-trifluoromethylphenyl)-3-fluoro-propanenitrile (CAS No: 2228458 07 7) involves multiple steps that showcase modern synthetic methodologies. The key intermediate is typically prepared through a Friedel-Crafts alkylation followed by halogenation and trifluoromethylation reactions. These steps highlight the importance of transition metal catalysis in constructing complex molecular architectures efficiently. Once synthesized, 3-(4-chloro-o-trifluoromethylphenyl)-3-fluoro-propanenitrile (CAS No: 2228458 07 7) can be further functionalized into various pharmacologically relevant derivatives using standard organic transformations.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their improved pharmacokinetic profiles compared to non-fluorinated analogs. For example, trifluoromethyl-substituted drugs often exhibit enhanced metabolic stability and greater oral bioavailability, making them more suitable for clinical use. The compound under discussion, 3-(4-chlorophenyl)-2-(trifluoromethyl)propanenitrile (CAS No: 2228458 07 7), aligns with this trend as it incorporates both trifluoromethyl and chloro groups—features known to contribute positively to drug-like properties.

In conclusion, 3-(4-chlorophenyl)-2-(trifluoromethyl)propanenitrile (CAS No: 2228458 07 7) represents an intriguing molecule with significant potential in chemical biology and drug discovery applications. Its unique structural features—including halogenated aromatic rings and fluorinated aliphatic chains—make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues into fluorinated compounds, further insights into their mechanisms of action will undoubtedly emerge, paving the way for innovative treatments based on molecules like this one.